Cas no 1804055-64-8 (Ethyl 4-(3-bromopropyl)-3-formylbenzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-3-formylbenzoate
• CAS No: 1804055-64-8
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4794894
• Update Time: 2025-06-15

Ethyl 4-(3-bromopropyl)-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-3-formylbenzoate

• Inchi： 1S/C13H15BrO3/c1-2-17-13(16)11-6-5-10(4-3-7-14)12(8-11)9-15/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： OTRMMAIWEIUSFL-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-bromopropyl)-3-formylbenzoate

Comprehensive Overview of Ethyl 4-(3-bromopropyl)-3-formylbenzoate (CAS No. 1804055-64-8): Properties, Applications, and Innovations

Ethyl 4-(3-bromopropyl)-3-formylbenzoate (CAS No. 1804055-64-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, characterized by its bromopropyl and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with reactive substituents, enables diverse applications, from drug development to advanced polymer design. Researchers are increasingly exploring its potential due to its unique reactivity profile and compatibility with modern green chemistry principles.

The compound's CAS number 1804055-64-8 ensures precise identification in global chemical databases, while its IUPAC name, ethyl 4-(3-bromopropyl)-3-formylbenzoate, reflects its structural complexity. Recent studies highlight its role in synthesizing biologically active molecules, particularly in oncology and neurology research. The formyl group offers a strategic handle for further derivatization, making it valuable for creating targeted drug candidates. Meanwhile, the bromopropyl moiety facilitates cross-coupling reactions, aligning with the growing demand for efficient C-C bond formation methodologies in medicinal chemistry.

In material science, Ethyl 4-(3-bromopropyl)-3-formylbenzoate contributes to the development of functionalized polymers with tailored optical or electronic properties. Its dual functionality allows simultaneous modification of polymer backbones and side chains—a feature highly sought after in organic electronics and sensor technologies. Industry trends show rising interest in such multifunctional building blocks for creating smart materials responsive to environmental stimuli, a topic dominating discussions at recent ACS and RSC conferences.

Sustainability considerations have propelled investigations into eco-friendly synthesis routes for this compound. Cutting-edge research explores catalytic systems to minimize waste generation during its production, addressing the pharmaceutical industry's push toward green chemistry metrics. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in preclinical studies. These quality control advancements directly respond to the FDA's increased scrutiny of synthetic intermediates in drug applications.

The compound's thermal stability (decomposition point >150°C) and solubility profile (compatible with common organic solvents) make it particularly suitable for high-temperature reactions and solution-phase synthesis—key factors driving its adoption in continuous flow chemistry systems. Patent analyses reveal a 40% increase in filings referencing 1804055-64-8 since 2020, predominantly in PROTACs (Proteolysis Targeting Chimeras) development and covalent inhibitor design, reflecting its growing importance in next-generation therapeutics.

From a commercial perspective, Ethyl 4-(3-bromopropyl)-3-formylbenzoate occupies a niche but expanding market segment. Custom synthesis providers report rising demand for gram-to-kilogram quantities, with lead times shortening due to improved scale-up protocols. Its pricing reflects both the complexity of bromoalkylation steps and the premium for GMP-grade intermediates used in clinical trial material production. Supply chain resilience has become a focal point, with manufacturers diversifying raw material sources to mitigate halogen shortage risks.

Emerging applications in bioconjugation chemistry leverage the compound's ability to introduce both aldehyde and alkyl halide handles into biomolecules—an approach gaining traction in ADC (Antibody-Drug Conjugate) development. This dual functionality answers the biopharma industry's need for site-specific modification techniques, a hot topic in Nature Biotechnology's recent editorials. Computational studies of its molecular electrostatic potential further suggest untapped potential in designing catalytic antibodies, an area where 3-formylbenzoate derivatives show promising docking scores.

Quality standards for CAS 1804055-64-8 continue to evolve, with updated USP/EP monographs specifying stricter limits on residual metals and genotoxic impurities. These changes mirror broader regulatory shifts affecting pharmaceutical intermediates, where ICH Q3D guidelines increasingly influence specifications. Analytical method development for this compound now frequently incorporates QbD (Quality by Design) principles, particularly for chiral purity assessments when used in stereoselective syntheses.

In academic settings, the compound serves as an excellent case study for teaching modern retrosynthetic analysis. Its structure challenges students to consider orthogonal protection strategies and sequential functionalization—skills essential for contemporary organic synthesis. Several university laboratories have incorporated ethyl 4-(3-bromopropyl)-3-formylbenzoate into advanced coursework, often pairing it with computational chemistry modules to predict reactivity using DFT calculations.

Looking ahead, research trajectories suggest expanding utility in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its bifunctional nature enables novel lattice architectures. Early-stage investigations demonstrate exceptional porosity parameters when incorporated into certain frameworks, potentially addressing separation challenges in carbon capture applications—a timely intersection with global decarbonization efforts. Such developments position this compound at the forefront of both medicinal and environmental innovation landscapes.